Cas no 351365-93-0 (2-Chloro-6-(3-chlorophenyl)nicotinic acid)

• Product Name: 2-Chloro-6-(3-chlorophenyl)nicotinic acid
• CAS No: 351365-93-0
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• MDL: MFCD02734127
• CID: 4784510
• Update Time: 2025-06-09

2-Chloro-6-(3-chlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3-chlorophenyl)nicotinic acid
• Oprea1_217841
• Oprea1_728800
• 3-Pyridinecarboxylic acid, 2-chloro-6-(3-chlorophenyl)-
• 6-(3-Chlorophenyl)-2-chloropyridine-3-carboxylic acid

• MDL： MFCD02734127
• Inchi： 1S/C12H7Cl2NO2/c13-8-3-1-2-7(6-8)10-5-4-9(12(16)17)11(14)15-10/h1-6H,(H,16,17)
• InChI Key： KPAANIGWRMNSOE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(C2C=CC=C(C=2)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-6-(3-chlorophenyl)nicotinic acid

Introduction to 2-Chloro-6-(3-chlorophenyl)nicotinic Acid (CAS No. 351365-93-0)

2-Chloro-6-(3-chlorophenyl)nicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 351365-93-0, represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, characterized by the presence of chloro substituents on both the benzene ring and the nicotinic acid moiety, make it a versatile intermediate in synthetic chemistry and a potential candidate for further medicinal chemistry exploration.

The significance of 2-Chloro-6-(3-chlorophenyl)nicotinic acid lies in its potential applications across multiple domains of chemical biology. The chloro groups introduce electrophilic centers that can be readily modified through various coupling reactions, such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution, enabling the construction of more complex molecular architectures. This adaptability has made it a valuable building block in the synthesis of heterocyclic compounds, which are widely prevalent in biologically active molecules.

In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their demonstrated pharmacological properties. Nicotinic acid, or Niacin, is well-known for its role as a precursor to nicotinamide adenine dinucleotide (NAD), a crucial coenzyme in cellular metabolism. Compounds structurally related to nicotinic acid have shown promise as potential treatments for various metabolic disorders, cardiovascular diseases, and even neurodegenerative conditions. The introduction of chloro substituents in 2-Chloro-6-(3-chlorophenyl)nicotinic acid may enhance its binding affinity to biological targets, making it an attractive candidate for drug discovery efforts.

One of the most compelling aspects of 2-Chloro-6-(3-chlorophenyl)nicotinic acid is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By modifying the chloro-substituted nicotinic acid core, researchers can develop molecules that selectively inhibit aberrant kinase activity. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on specific kinases, warranting further investigation into their mechanism of action and therapeutic potential.

The synthesis of 2-Chloro-6-(3-chlorophenyl)nicotinic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the chlorination of a benzene derivative followed by functional group interconversion to introduce the nicotinic acid moiety. Advances in green chemistry have also enabled more sustainable routes to this compound, utilizing catalytic methods that minimize waste and improve yield. Such innovations are crucial for ensuring the scalability and environmental compatibility of pharmaceutical intermediates like 2-Chloro-6-(3-chlorophenyl)nicotinic acid.

From a biochemical perspective, the interaction between 2-Chloro-6-(3-chlorophenyl)nicotinic acid and biological targets can be modulated by subtle changes in its structure. The electron-withdrawing nature of the chloro groups can influence hydrogen bonding interactions and lipophilicity, parameters that are critical for drug efficacy. Computational modeling techniques have been employed to predict how different derivatives might bind to proteins or enzymes, providing insights into their potential pharmacological activity before experimental validation is undertaken.

The growing interest in 2-Chloro-6-(3-chlorophenyl)nicotinic acid is also reflected in its increasing presence in patent literature and scientific publications. Researchers worldwide are exploring its utility as a scaffold for novel antibiotics, antivirals, and anti-inflammatory agents. The compound's ability to serve as a precursor for diverse chemical entities underscores its importance as an intermediate in modern drug discovery pipelines.

In conclusion, 2-Chloro-6-(3-chlorophenyl)nicotinic acid (CAS No. 351365-93-0) represents a fascinating molecule with broad applications in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, the potential uses for this compound are likely to expand further, reinforcing its significance in the ongoing quest to discover safer and more effective medicines.